Cas no 79573-94-7 (Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-)

Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)- structure
79573-94-7 structure
Product Name:Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-
CAS No:79573-94-7
MF:C11H16O2S
MW:212.308542251587
CID:532627
PubChem ID:12721562
Update Time:2025-04-19

Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(1,1-dimethylethyl)-2-(methylsulfinyl)-
    • 4-tert-butyl-2-methylsulfinylphenol
    • DTXSID90508065
    • SCHEMBL10708099
    • 4-tert-Butyl-2-(methanesulfinyl)phenol
    • 79573-94-7
    • Inchi: 1S/C11H16O2S/c1-11(2,3)8-5-6-9(12)10(7-8)14(4)13/h5-7,12H,1-4H3
    • InChI Key: SJZYHCSFBFRZLH-UHFFFAOYSA-N
    • SMILES: S(C)(C1=C(C=CC(=C1)C(C)(C)C)O)=O

Computed Properties

  • Exact Mass: 212.08710092g/mol
  • Monoisotopic Mass: 212.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56.5Ų
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